Cas no 685890-67-9 (1H-Indole-5-sulfonic acid, 2,3-dihydro-2-oxo-3,3-diphenyl-)

1H-Indole-5-sulfonic acid, 2,3-dihydro-2-oxo-3,3-diphenyl- structure
685890-67-9 structure
Product name:1H-Indole-5-sulfonic acid, 2,3-dihydro-2-oxo-3,3-diphenyl-
CAS No:685890-67-9
MF:C20H15NO4S
MW:365.402404069901
CID:1729320

1H-Indole-5-sulfonic acid, 2,3-dihydro-2-oxo-3,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-sulfonic acid, 2,3-dihydro-2-oxo-3,3-diphenyl-
    • Inchi: 1S/C20H15NO4S/c22-19-20(14-7-3-1-4-8-14,15-9-5-2-6-10-15)17-13-16(26(23,24)25)11-12-18(17)21-19/h1-13H,(H,21,22)(H,23,24,25)
    • InChI Key: PFKHCSFZVGIRFJ-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(S(O)(=O)=O)C=C2)C(C2=CC=CC=C2)(C2=CC=CC=C2)C1=O

Computed Properties

  • Exact Mass: 365.07225

Experimental Properties

  • Density: 1.401±0.06 g/cm3(Predicted)
  • PSA: 83.47
  • pka: -0.68±0.40(Predicted)

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